Cas no 1566246-80-7 (3-Methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one)

• Product Name: 3-Methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
• CAS No: 1566246-80-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5692730
• PubChem ID: 136869067
• Update Time: 2023-10-13

3-Methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 1566246-80-7
• 3-methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
• EN300-1129754
• 3-methyl-7-propylpyrazolo[1,5-a]pyrimidin-5-ol
• 3-Methyl-7-propyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3-methyl-7-propyl-
• 3-Methyl-7-propyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

• Inchi： 1S/C10H13N3O/c1-3-4-8-5-9(14)12-10-7(2)6-11-13(8)10/h5-6H,3-4H2,1-2H3,(H,12,14)
• InChI Key： WCUKJNOXSCRBJN-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC)N2C(=C(C)C=N2)N1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 273.1±40.0 °C(Predicted)
• pka: 11.60±0.40(Predicted)